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Compound of Interest

Compound Name: 2-(Isopropyl(methyl)amino)ethanol

Cat. No.: B1584345 Get Quote

An In-Depth Technical Guide to 2-(Isopropyl(methyl)amino)ethanol

Abstract
This technical guide provides a comprehensive overview of 2-
(Isopropyl(methyl)amino)ethanol (CAS No. 2893-49-4), a tertiary amino alcohol with

significant utility in chemical synthesis. Tailored for researchers, scientists, and drug

development professionals, this document details the compound's physicochemical properties,

outlines a robust synthetic methodology, explores its applications, and provides critical safety

and handling protocols. The guide emphasizes the rationale behind experimental procedures

and safety measures, grounding the information in established chemical principles to ensure

both technical accuracy and practical utility.

Compound Identification and Physicochemical
Properties
2-(Isopropyl(methyl)amino)ethanol is a substituted alkanolamine featuring both a tertiary

amine and a primary alcohol functional group. This bifunctionality makes it a versatile building

block in organic synthesis. Its core identification and key physical properties are summarized

below.
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Property Value Source(s)

Chemical Name

2-

(Isopropyl(methyl)amino)ethan

ol

[1][2][3]

IUPAC Name

2-

(isopropyl(methyl)amino)ethan-

1-ol

[2]

CAS Number 2893-49-4 [1][2][3]

Molecular Formula C₆H₁₅NO [1][2]

Molecular Weight 117.19 g/mol [2][4]

Synonyms

2-(N-methyl-N-

isopropylamino)-ethanol,

Methyl-(2-hydroxy-aethyl)-

isopropyl-amine, 2-(Methyl-

isopropyl-amino)-ethanol-(1)

[4]

SMILES String CC(C)N(C)CCO [2]

Synthesis and Manufacturing
The synthesis of 2-(Isopropyl(methyl)amino)ethanol can be efficiently achieved through a

two-step process starting from readily available precursors. The chosen pathway involves an

initial reductive amination to form a secondary amine, followed by a second reductive

amination (N-methylation) to yield the final tertiary amine. This approach is widely applicable

and provides good yields.

Synthetic Pathway Overview
The logical flow for the synthesis involves two distinct reductive amination steps. This ensures

high selectivity and minimizes the formation of byproducts.
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Step 1: Synthesis of Intermediate

Step 2: N-Methylation

Ethanolamine + Acetone

Schiff Base Formation
(Imine Intermediate)

Condensation

Catalytic Hydrogenation
(e.g., H₂/PtO₂ or NaBH₄)

Reduction

2-(Isopropylamino)ethanol
(Secondary Amine Intermediate)

2-(Isopropylamino)ethanol + Formaldehyde

Intermediate Used in Step 2

Schiff Base Formation
(Iminium Ion Intermediate)

Condensation

Catalytic Hydrogenation
(e.g., H₂/Pd-C)

Reduction

2-(Isopropyl(methyl)amino)ethanol
(Final Product)
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Pre-Handling Checks

Personal Protective Equipment (PPE)

Emergency Response

Review SDS of Analogues

Ensure Proper Ventilation
(Fume Hood)

Locate Emergency Equipment
(Eyewash, Safety Shower)

Chemical Safety Goggles
+ Face Shield

Chemically Resistant Gloves
(e.g., Nitrile)

Lab Coat / Chemical Apron

Skin Contact:
Flush with water for 15 min

Remove contaminated clothing

In Case of
Exposure

Eye Contact:
Flush with water for 15 min

Seek immediate medical attention

Ingestion:
Rinse mouth. Do NOT induce vomiting.

Seek immediate medical attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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